Potassium monosulfide

• CAS No.: 1312-73-8
• Product Name: Potassium monosulfide
• Molecular Formula: K2S
• Molecular Weight: 111.27 g/mol
• IUPAC Name: dipotassium;sulfanide
• Standard InChI: InChI=1S/2K.H2S/h;;1H2/q2*+1;/p-1
• Standard InChIKey: FANSKVBLGRZAQA-UHFFFAOYSA-M
• SMILES: [SH-].[K+].[K+]
• Canonical SMILES: [SH-].[K+].[K+]
• Colorform: WHITE CUBIC CRYSTALS OR FUSED PLATES; RED OR YELLOW-RED CRYSTALLINE MASS OR FUSED SOLID
• Density: Density = 1.74 g/cu cm; Relative density (water = 1): 1.8
• Melting Point: 912 °C; 840 °C
• Physical Description: Potassium sulfide, hydrated, with not less than 30% water of crystallization appears as a red crystalline solid. Denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion.; HYGROSCOPIC WHITE CRYSTALS WITH CHARACTERISTIC ODOUR. TURNS RED OR BROWN ON EXPOSURE TO AIR.
• Description: Potassium sulfide, hydrated, with not less than 30% water of crystallization appears as a red crystalline solid. Denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion.
• Shelf Life: DISCOLORS IN AIR; UNSTABLE.; UNSTABLE; MAY EXPLODE ON PERCUSSION OR RAPID HEATING.; Discolors upon exposure to light & air (yellow to yellowish red). /POTASSIUM SULFIDE PENTAHYDRATE/
• Solubility: FREELY SOL IN WATER; SOL IN ALCOHOL, GLYCERINE; INSOL IN ETHER; Soluble in ethanol, insoluble in ether.; Solubility in water: very good
• PubChem Compound: 14800
• Last Modified: Dec 23 2021